Cas no 102169-71-1 (Methyl 5-Formylfuran-3-carboxylate)

Methyl 5-Formylfuran-3-carboxylate Properties

Names and Identifiers

• 5-Formyl-furan-3-carbonsaeure-methylester
• 3-Furancarboxylic acid, 5-forMyl-, Methyl ester
• methyl 2-formyl-4-furoate
• 4-methoxycarbonyl-2-furaldehyde
• AT20020
• SCHEMBL3907977
• CS-0526908
• EN300-77670
• methyl5-formylfuran-3-carboxylate
• methyl 5-formylfuran-3-carboxylate
• CEA16971
• MFCD22069937
• 102169-71-1
• Z1197921204
• AKOS022716454
• BS-51617
• 3-Furancarboxylic acid, 5-formyl-, methyl ester
• +Expand

• InChIKey： RKSNUGDDGDFSRP-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H6O4/c1-10-7(9)5-2-6(3-8)11-4-5/h2-4H,1H3
• SMILES： COC(=O)C1=COC(=C1)C=O

Computed Properties

• Exact Mass: 154.02658
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 154.02660867g/mol
• Heavy Atom Count: 11
• Complexity: 166
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• PSA: 56.51